Cas no 287172-67-2 (Benzene,1,1'-(tetrafluoro-1,2-ethanediyl)bis[3-(trifluoromethyl)- (9CI))

• Product Name: Benzene,1,1'-(tetrafluoro-1,2-ethanediyl)bis[3-(trifluoromethyl)- (9CI)
• CAS No: 287172-67-2
• MF: C₁₆H₈F₁₀
• MW: 390.218759536743
• MDL: MFCD01631640
• CID: 248698
• PubChem ID: 2773237
• Update Time: 2025-10-28

Benzene,1,1'-(tetrafluoro-1,2-ethanediyl)bis[3-(trifluoromethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1-[1,1,2,2-tetrafluoro-2-[3-(trifluoromethyl)phenyl]ethyl]-3-(trifluoromethyl)benzene
• 1,2-Bis[3-(trifluoromethyl)phenyl]-1,1,2,2-tetrafluoroethane
• 1-{1,1,2,2-tetrafluoro-2-[3-(trifluoromethyl)phenyl]ethyl}-3-(trifluoromethyl)benzene
• PC7397
• 1,2-Bis(3-trifluoromethylphenyl)-1,1,2,2-tetrafluoroethane
• 1,2-Bis-(3-trifluoromethylphenyl)-1,1,2,2-tetrafluoroethane
• 1-[1, 1, 2, 2-tetrafluoro-2-[3-(trifluoromethyl)phenyl]ethyl]-3-(trifluoromethyl)benzene
• A819550
• MFCD01631640
• 287172-67-2
• 1,2-BIS[3-(TRIFLUOROMETHYL)PHENYL]-1,1,2,2-TETRAFLUOROETHANE97
• FZXKHINLRQLJNU-UHFFFAOYSA-N
• 1,1'-(1,1,2,2-Tetrafluoroethane-1,2-diyl)bis[3-(trifluoromethyl)benzene]
• 1,2-Bis[3-(trifluoromethyl)phenyl]-1,1,2,2-tetrafluoroethane 97%
• 1,1,2,2-tetrafluoro-1,2-bis(3-(trifluoromethyl)phenyl)ethane
• DTXSID20378298
• 1,2-BIS[3-(TRIFLUOROMETHYL)PHENYL]-1,1,2,2-TETRAFLUOROETHANE 97
• SCHEMBL17329109
• Benzene,1,1'-(tetrafluoro-1,2-ethanediyl)bis[3-(trifluoromethyl)- (9CI)

• MDL： MFCD01631640
• Inchi： 1S/C16H8F10/c17-13(18,9-3-1-5-11(7-9)15(21,22)23)14(19,20)10-4-2-6-12(8-10)16(24,25)26/h1-8H
• InChI Key： FZXKHINLRQLJNU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C(F)(F)F)C=1)(C(C1C=CC=C(C(F)(F)F)C=1)(F)F)F

Computed Properties

• Exact Mass: 390.04700
• Monoisotopic Mass: 390.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.426
• Melting Point: 82-83
• Boiling Point: 254.7°Cat760mmHg
• Flash Point: 96.9°C
• Refractive Index: 1.425
• PSA: 0.00000
• LogP: 6.60800

Benzene,1,1'-(tetrafluoro-1,2-ethanediyl)bis[3-(trifluoromethyl)- (9CI) Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on Benzene,1,1'-(tetrafluoro-1,2-ethanediyl)bis[3-(trifluoromethyl)- (9CI)

Benzene, 1,1'-(tetrafluoro-1,2-ethanediyl)bis[3-(trifluoromethyl)] (9CI)

Benzene, also known as benzene ring, is a fundamental aromatic hydrocarbon with a wide range of applications in organic chemistry. The compound in question, Benzene, 1,1'-(tetrafluoro-1,2-ethanediyl)bis[3-(trifluoromethyl)] (9CI), is a derivative of benzene with specific substituents that significantly influence its chemical properties and potential applications. This compound is identified by the CAS number 287172-67-2, which is a unique identifier assigned to chemical substances for regulatory and scientific purposes.

The structure of this compound consists of two benzene rings connected by a tetrafluoroethylene group (-CF₂-CF₂-) at the 1-position. Each benzene ring is further substituted with a trifluoromethyl group (-CF₃) at the 3-position. This substitution pattern creates a molecule with high symmetry and unique electronic properties. The presence of multiple fluorine atoms in both the connecting group and the substituents introduces significant electron-withdrawing effects, which can influence the reactivity and stability of the compound.

Recent studies have explored the synthesis and characterization of this compound, focusing on its potential applications in advanced materials and pharmaceuticals. The tetrafluoroethylene linker is known for its flexibility and resistance to environmental factors, making it suitable for use in high-performance polymers. Additionally, the trifluoromethyl groups enhance the molecule's hydrophobicity and thermal stability, which are desirable properties in many industrial applications.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps involve the coupling of benzene derivatives with tetrafluoroethylene intermediates under controlled conditions. Researchers have optimized these reactions to achieve high yields and purity levels, ensuring that the final product meets stringent quality standards.

The physical and chemical properties of this compound have been extensively studied. It has a melting point of approximately -40°C and a boiling point around 150°C under standard conditions. Its solubility in common solvents such as dichloromethane and THF is moderate, while it exhibits limited solubility in polar solvents like water due to its hydrophobic nature.

One of the most promising areas for this compound is its application in advanced materials science. Its unique combination of flexibility and thermal stability makes it an ideal candidate for use in high-performance polymers, coatings, and adhesives. Furthermore, its electron-withdrawing groups can be exploited in the design of new pharmaceutical agents targeting specific biological pathways.

Recent research has also highlighted the potential of this compound as an intermediate in the synthesis of more complex molecules with tailored functionalities. For instance, it has been used as a building block for constructing biocompatible materials with applications in drug delivery systems and tissue engineering.

In conclusion, Benzene, 1,1'-(tetrafluoro-1,2-ethanediyl)bis[3-(trifluoromethyl)] (9CI) is a versatile compound with a wealth of potential applications across various fields. Its unique structure and properties make it an attractive candidate for researchers seeking to develop innovative materials and pharmaceuticals. As ongoing studies continue to uncover new insights into its behavior and utility, this compound is poised to play an increasingly important role in modern chemistry.